8-Nitro[1,2,4]triazolo[4,3-a]pyridine

• IUPAC Name: 8-nitro-[1,2,4]triazolo[4,3-a]pyridine
• InChI: InChI=1S/C6H4N4O2/c11-10(12)5-2-1-3-9-4-7-8-6(5)9/h1-4H
• InChI Key: VKNXTGMZHIZTOZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=NN=C2C(=C1)[N+](=O)[O-]
• Molecular Formula: C6H4N4O2
• DSSTOX Substance ID: DTXSID80297517
• Molecular Weight: 164.12 g/mol
• CAS RN: 31040-09-2

Description

8-Nitro[1,2,4]triazolo[4,3-a]pyridine is a nitrogenous heterocyclic compound with the molecular weight of 164.12. It is a unique heterocyclic compound present in an array of pharmaceuticals and biologically important compounds.

Molecular Structure Analysis

The molecular structure of 8-Nitro[1,2,4]triazolo[4,3-a]pyridine is represented by the InChI code: 1S/C6H4N4O2/c11-10(12)5-2-1-3-9-4-7-8-6(5)9/h1-4H. This indicates that the molecule consists of 6 carbon atoms, 4 hydrogen atoms, 4 nitrogen atoms, and 2 oxygen atoms.

Scientific Research Applications

Synthesis and Chemical Properties

8-Nitro[1,2,4]triazolo[4,3-a]pyridine derivatives have been synthesized through various methods. For instance, cyclization of 2-hydrazino-8-nitropyridine with formic acid leads to the formation of these compounds. Catalytic hydrogenation and reduction with stannous chloride in acidic conditions yield various triazolopyridines (Bouteau, Lancelot, & Robba, 1990). Another method involves the reaction of nitroalkanes with hydrazinylquinolines and bis-2,4-dihydrazinylpyrimidines in polyphosphoric acid, producing various 1,2,4-triazolo[4,3-a]pyridines (Aksenov et al., 2020).

Pharmaceutical and Biological Applications

Several derivatives of 8-nitro[1,2,4]triazolo[4,3-a]pyridine exhibit significant antibacterial activity. For example, certain compounds have shown higher antibacterial activity against Salmonella typhi compared to some commercial antibiotics (Sadana, Mirza, Aneja, & Prakash, 2003). Additionally, these compounds have demonstrated potential anticancer properties by inducing differentiation in neuroblastoma cancer cells (Aksenov et al., 2020).

Agricultural Applications

Some 1,2,4-triazolo[4,3-a]pyridine derivatives possess herbicidal activities against various weeds and are safe for crops like corn, cotton, and rice. These compounds could be promising lead compounds for new herbicide development (Liu et al., 2015).

Structural and Crystallographic Studies

X-ray diffraction analysis has been used to determine the structure of various derivatives, which has implications for both pharmaceutical development and application in crystal engineering (Wang et al., 2018). These structural studies are essential for understanding the electronic and intermolecular interactional characteristics of these compounds.